Cas no 183500-36-9 (Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-)

Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]- is a specialized organic compound featuring a benzonitrile core substituted with a hydroxymethyl-imidazole moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate for heterocyclic compounds. The hydroxymethyl group enhances solubility and provides a functional handle for further derivatization, while the imidazole ring contributes to coordination properties, useful in catalysis or metal-organic frameworks. Its balanced polarity allows for versatile processing in organic solvents. The compound’s stability under mild conditions ensures reliable performance in multi-step syntheses. Suitable for research applications requiring precise functionalization, it offers a strategic building block for advanced molecular architectures.

Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]- structure

183500-36-9 structure

Product Name:Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-

CAS No:183500-36-9

MF:C₁₂H₁₁N₃O

MW:213.235242128372

CID:114111

PubChem ID:10198247

Update Time:2025-06-07

Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-
- 1-(4-cyanobenzyl)-1H-5-hydroxymethylimidazole
- 4-[[5-(hydroxymethyl)imidazol-1-yl]methyl]benzonitrile
- [3-(4-cyanobenzyl)-3-H-imidazol-4-yl]-methyl alcohol
- 1-(4-cyanobenzyl)-5-(hydroxymethyl)-imidazole
- 1-(4-Cyanobenzyl)-5-hydroxymethyl-1H-imidazole
- 4-(5-hydroxymethyl-imidazol-1-ylmethyl)-benzonitrile
- 4-(5-HYDROXYMETHYLIMIDAZOL-1-YLMETHYL)BENZONITRILE
- 4-{[5-(Hydroxymethyl)-1H-imidazol-1-yl]methyl}benzonitrile
- AG-E-33174
- CHEBI:704514
- CHEMBL599601
- CTK4D8500
- DNC010512
- SureCN3630524
- DTXSID40436662
- SCHEMBL3630524
- ACFSBQWDVYWNRT-UHFFFAOYSA-N
- CS-0908768
- 1-(4-cyanobenzyl)-5-(hydroxymethyl) imidazole
- HY-155493
- 1-(4-Cyanobenzyl)-5-(hydroxymethyl)imidazole
- 3-(4-cyanobenzyl)-3H-imidazol-4-ylmethyl alcohol
- 1-(4-Cyanobenzyl)-5-Hydroxymethyl-imidazole
- BDBM50307240
- 1-(4-cyanobenzyl)-5-hydroxymethylimidazole
- CYP19A1/CYP11B2-IN-1
- 183500-36-9
- PD178982
- DA-49650
- Benzonitrile, 4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-
- Inchi： 1S/C12H11N3O/c13-5-10-1-3-11(4-2-10)7-15-9-14-6-12(15)8-16/h1-4,6,9,16H,7-8H2
- InChI Key： ACFSBQWDVYWNRT-UHFFFAOYSA-N
- SMILES： OCC1=CN=CN1CC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 213.09000
Monoisotopic Mass: 213.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 61.8Å²

Experimental Properties

PSA: 61.84000
LogP: 1.29538

Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]- Pricemore >>

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